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Compound of Interest

Compound Name: N-Nitrosocytisine-d4

Cat. No.: B15558715

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Nitrosocytisine-d4, a deuterated

analog of the nitrosamine impurity N-Nitrosocytisine. This document is intended to be a

comprehensive resource for researchers utilizing this stable isotope-labeled compound as an

internal standard for the sensitive and accurate quantification of N-Nitrosocytisine in

pharmaceutical products.

Introduction to N-Nitrosocytisine-d4
N-Nitrosocytisine-d4 is a critical reference material for the analytical testing of pharmaceutical

products. The presence of nitrosamine impurities in drug substances and products is a

significant concern for regulatory agencies worldwide due to their potential carcinogenic

properties. Accurate quantification of these impurities is essential to ensure patient safety and

regulatory compliance. The use of a stable isotope-labeled internal standard like N-
Nitrosocytisine-d4 is the gold standard for mass spectrometry-based analytical methods, as it

effectively compensates for matrix effects and variations in sample preparation and instrument

response.
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Commercial Suppliers and Product Specifications
Several commercial suppliers provide N-Nitrosocytisine-d4 for research and analytical

purposes. The following table summarizes the available quantitative data for this compound. It

is important to note that specific values for chemical purity and isotopic enrichment are lot-

dependent and are detailed in the Certificate of Analysis (CoA) provided by the supplier upon

purchase.

Parameter Value Supplier(s)

Product Name N-Nitrosocytisine-d4
Veeprho, Toronto Research

Chemicals (TRC)

Alternative Name N-Nitrosocytisine-d4/d5
LGC Standards (distributor for

TRC)

Molecular Formula C₁₁D₄H₉N₃O₂ Veeprho, LGC Standards

Molecular Weight 223.26 g/mol Veeprho, LGC Standards

Chemical Purity
Typically >95% (as specified

on CoA)

General specification for

similar products

Isotopic Enrichment
Typically ≥98% (as specified

on CoA)

General specification for

similar products

Available Pack Sizes 5 mg
Fisher Scientific (distributor for

TRC)

Note: The information in this table is compiled from publicly available data from the suppliers.

For the most accurate and up-to-date information, please refer to the supplier's website and the

Certificate of Analysis for a specific lot.

Experimental Protocol: Quantification of N-
Nitrosocytisine in a Drug Product using LC-MS/MS
This section outlines a general experimental protocol for the quantification of N-Nitrosocytisine

in a pharmaceutical drug product using High-Performance Liquid Chromatography-Tandem

Mass Spectrometry (HPLC-MS/MS) with N-Nitrosocytisine-d4 as an internal standard. This
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protocol is a representative example and may require optimization based on the specific drug

matrix and available instrumentation.

Materials and Reagents
N-Nitrosocytisine reference standard

N-Nitrosocytisine-d4 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water (18.2 MΩ·cm)

Drug product to be tested

Syringe filters (e.g., 0.22 µm PVDF)

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Nitrosocytisine and N-
Nitrosocytisine-d4 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

N-Nitrosocytisine primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

Internal Standard Spiking Solution: Prepare a working solution of N-Nitrosocytisine-d4 at a

fixed concentration in the same diluent.

Sample Preparation
Sample Weighing: Accurately weigh a portion of the ground drug product powder equivalent

to a single dose.

Extraction: Add a defined volume of extraction solvent (e.g., methanol or a mixture of

acetonitrile and water) to the sample.
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Spiking: Add a known amount of the N-Nitrosocytisine-d4 internal standard spiking solution

to the sample.

Vortexing and Sonication: Vortex the sample for 1-2 minutes, followed by sonication for 10-

15 minutes to ensure complete extraction of the analyte.

Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes to

pelletize insoluble excipients.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for

analysis.

LC-MS/MS Analysis
Liquid Chromatography:

Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to ensure separation from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Analysis Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

N-Nitrosocytisine: Precursor ion > Product ion (to be determined by infusion of the

standard)
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N-Nitrosocytisine-d4: Precursor ion > Product ion (to be determined by infusion of the

standard)

Data Analysis
Quantify the concentration of N-Nitrosocytisine in the sample by constructing a calibration

curve of the peak area ratio of the analyte to the internal standard versus the concentration of

the calibration standards.

Visualizations
Experimental Workflow
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To cite this document: BenchChem. [Technical Guide: N-Nitrosocytisine-d4 for
Pharmaceutical Research and Development]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15558715/docs#technical-guide-n-nitrosocytisine-
d4-for-pharmaceutical-research-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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